Cas no 2304633-91-6 ((2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid)

• Product Name: (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid
• CAS No: 2304633-91-6
• MF: C₈H₇BClF₃O₃
• MW: 254.398592233658
• CID: 5701284
• Update Time: 2026-03-11

(2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-chloro-4-(2,2,2-trifluoroethoxy)phenyl]-
• B-[2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• (2-chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid
• (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid

• Inchi： 1S/C8H7BClF3O3/c10-7-3-5(16-4-8(11,12)13)1-2-6(7)9(14)15/h1-3,14-15H,4H2
• InChI Key： NZCFZJBSJZLAOV-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(OCC(F)(F)F)C=C1Cl)(O)O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 332.4±52.0 °C(Predicted)
• pka: 8.28±0.58(Predicted)

Additional information on (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid

Introduction to (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic Acid (CAS No: 2304633-91-6)

(2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2304633-91-6, is a boronic acid derivative featuring a chloro and trifluoroethoxy substituent on a phenyl ring. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and drug candidates.

The significance of this compound lies in its versatility as a building block in medicinal chemistry. Boronic acids are well-known for their ability to form stable complexes with diols, a property that has been exploited in various applications, including protease inhibition and the development of carbohydrate-based drugs. The presence of both chloro and trifluoroethoxy groups in (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid enhances its reactivity and functionalization potential, making it an attractive candidate for further chemical modifications.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their potential in drug discovery. For instance, studies have demonstrated the efficacy of boronic acid-containing compounds in inhibiting enzymes such as carbonic anhydrase and kinases, which are implicated in various diseases. The< strong> 2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid structure provides a scaffold that can be modified to target specific biological pathways.

The< strong> 2,2,2-trifluoroethoxy group introduces fluorine atoms into the molecule, which can influence its metabolic stability and binding affinity. Fluorinated compounds are often favored in drug development due to their improved pharmacokinetic properties. The< strong> chloro substituent further enhances the compound's reactivity, allowing for diverse synthetic pathways. These features make (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of this compound. Molecular modeling studies have shown that the< strong> 2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid scaffold can interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs with minimal side effects. Additionally, the compound's ability to form stable complexes with diols has been leveraged in the development of novel therapeutic agents.

The pharmaceutical industry has shown particular interest in boronic acid derivatives for their potential applications in treating diseases such as cancer and inflammatory disorders. For example, research has indicated that boronic acid-containing compounds can inhibit key enzymes involved in tumor growth and progression. The< strong> 2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid structure offers a unique platform for designing such inhibitors.

In conclusion, (2-Chloro-4-(2,2,2-trifluoroethoxy)phenyl)boronic acid (CAS No: 2304633-91-6) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development as a therapeutic agent or intermediate in drug synthesis. As research continues to uncover new applications for boronic acid derivatives, compounds like this are poised to play a crucial role in the next generation of innovative treatments.